Cas no 72442-37-6 (1-methyl-5-oxo-pyrrolidine-2-carboxylic acid)

• Product Name: 1-methyl-5-oxo-pyrrolidine-2-carboxylic acid
• CAS No: 72442-37-6
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD15730150
• CID: 977148
• PubChem ID: 13458634
• Update Time: 2025-04-23

1-methyl-5-oxo-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-oxo-Proline
• 1-methyl-5-oxo-DL-proline
• 1-methyl-5-oxopyrrolidine-2-carboxylic acid
• 1-methyl-5-oxo-L-proline
• 1-methyl-5-oxo-pyrrolidine-2-carboxylic acid
• Z1021465860
• AKOS012169845
• N-methyl-L-pyroglutamic acid
• MB14791
• FT-0773899
• 72442-37-6
• 1-methyl-5-oxoproline
• CS-0161786
• BS-17473
• MFCD15730150
• D78920
• SY105837
• 1-METHYL-5-OXOPYRROLIDINE-2-CARBOXYLICACID
• SCHEMBL159149
• SY260047
• MFCD26937700
• EN300-132963
• MFCD19228297
• EINECS 276-664-2
• SHLYZEAOVWVTSW-UHFFFAOYSA-N
• DA-29149

• MDL： MFCD15730150
• Inchi： 1S/C6H9NO3/c1-7-4(6(9)10)2-3-5(7)8/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： SHLYZEAOVWVTSW-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)N1C

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 361.7±35.0 °C at 760 mmHg
• Flash Point: 129.3±21.5 °C
• PSA: 57.61

1-methyl-5-oxo-pyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-methyl-5-oxo-pyrrolidine-2-carboxylic acid

1-Methyl-5-Oxo-Proline: A Comprehensive Overview

1-Methyl-5-Oxo-Proline, also known by its CAS Registry Number CAS No. 72442-37-6, is a derivative of proline, a naturally occurring amino acid. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, nutraceuticals, and biotechnology. The structure of 1-methyl-5-oxo-proline consists of a proline backbone with a methyl group attached to the nitrogen atom and a ketone group at the 5-position, which imparts distinctive functional properties.

The synthesis of 1-methyl-5-oxo-proline involves several steps, including the modification of proline to introduce the methyl and ketone groups. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have made the production process more efficient and environmentally friendly. These developments are crucial for scaling up production to meet the growing demand in both research and industrial settings.

In terms of biological activity, 1-methyl-5-oxo-proline has shown promising results in preclinical studies. It exhibits antioxidant properties, which make it a potential candidate for applications in skincare products and dietary supplements aimed at combating oxidative stress. Additionally, studies have indicated that this compound may play a role in modulating cellular signaling pathways, particularly those involved in inflammation and apoptosis. These findings suggest that 1-methyl-5-Oxo-Proline could be a valuable lead compound for drug development targeting inflammatory diseases.

The pharmacokinetic profile of CAS No. 72442-37-6 has also been investigated, revealing favorable absorption and bioavailability characteristics. This makes it an attractive option for oral delivery formulations. Furthermore, toxicological studies have demonstrated that 1-methyl-5-Oxo-Proline has a low toxicity profile, which is essential for its consideration as a therapeutic agent or food additive.

In the field of nutraceuticals, 1-Methyl-5-Oxo-Proline is being explored as a functional ingredient due to its potential health benefits. Its ability to enhance cellular resilience against oxidative damage aligns with the growing consumer demand for natural, bioactive compounds that promote overall well-being. Researchers are also investigating its synergistic effects when combined with other bioactive molecules, which could open new avenues for innovative product formulations.

The application of CAS No. 72442-37-6 extends beyond health-related fields into biotechnology and materials science. For instance, it has been studied as a chiral catalyst in asymmetric synthesis reactions, showcasing its utility in organic chemistry. This dual functionality underscores the versatility of 1-Methyl-5-Oxo-Proline, making it a valuable compound across multiple disciplines.

In conclusion, 1-Methyl-5-Oxo-Proline (CAS No. 72442-37-6) is a multifaceted compound with significant potential in various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as an important molecule for future innovations. As ongoing studies continue to uncover its full spectrum of properties and benefits, this compound is poised to play a pivotal role in advancing both scientific research and commercial product development.